2,8-dibenzyl-2,8-diazaspiro[5.5]undecane dihydrochloride

• IUPAC Name: 2,8-dibenzyl-2,8-diazaspiro[5.5]undecane;dihydrochloride
• InChI: InChI=1S/C23H30N2.2ClH/c1-3-9-21(10-4-1)17-24-15-7-13-23(19-24)14-8-16-25(20-23)18-22-11-5-2-6-12-22;;/h1-6,9-12H,7-8,13-20H2;2*1H
• InChI Key: KGAYTUXELUOVCS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCCN(C2)CC3=CC=CC=C3)CN(C1)CC4=CC=CC=C4.Cl.Cl
• Molecular Formula: C23H32Cl2N2
• Molecular Weight: 407.4 g/mol

Description

2,8-dibenzyl-2,8-diazaspiro[5.5]undecane dihydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. It is a highly specific antagonist of the sigma-1 receptor, which is a protein that plays a crucial role in several neurological processes.

Mechanism of Action

The mechanism of action of 2,8-dibenzyl-2,8-diazaspiro[5.5]undecane dihydrochloride involves its binding to the sigma-1 receptor, which leads to the inhibition of its activity. This, in turn, leads to the modulation of several signaling pathways that are involved in neurological processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to modulate the release of several neurotransmitters, including dopamine, norepinephrine, and serotonin. It has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,8-dibenzyl-2,8-diazaspiro[5.5]undecane dihydrochloride in lab experiments is its high specificity for the sigma-1 receptor, which allows for the accurate modulation of its activity. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental conditions.

Future Directions

There are several future directions for the study of 2,8-dibenzyl-2,8-diazaspiro[5.5]undecane dihydrochloride. One direction is the investigation of its potential therapeutic applications in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is the study of its effects on other signaling pathways that are involved in neurological processes. Additionally, the development of more soluble analogs of this compound could lead to its broader application in experimental conditions.
In conclusion, this compound is a highly specific antagonist of the sigma-1 receptor that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. Its mechanism of action involves the inhibition of the sigma-1 receptor, leading to the modulation of several signaling pathways that are involved in neurological processes. Although there are limitations to its use in lab experiments, there are several future directions for the study of this compound that could lead to its broader application in neurological research.

Synthesis Methods

The synthesis of 2,8-dibenzyl-2,8-diazaspiro[5.5]undecane dihydrochloride involves the reaction of 1,6-dibromohexane with benzylamine, followed by the cyclization of the resulting compound with triethylamine. The final product is obtained by the addition of hydrochloric acid to the reaction mixture.

Scientific Research Applications

2,8-dibenzyl-2,8-diazaspiro[5.5]undecane dihydrochloride has been extensively studied for its potential applications in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in several neurological processes, including neurotransmitter release, calcium signaling, and neuronal survival.